Cas no 91809-67-5 ( 6-TAMRA )

6-tamra is a fluorophore widely used in the preparation of fluorescent antibodies and avidin derivatives for immunohistochemistry. Storage method: avoid light
6-TAMRA structure
6-TAMRA structure
6-TAMRA
91809-67-5
C25H22N2O5
430.452586650848
MFCD31923282
61532
57651519

6-TAMRA Properties

Names and Identifiers

    • 6-Carboxytetramethylrhodamine
    • 6-TAMRA
    • 4-carboxy-3-[3-(dimethylamino)-6-dimethylazaniumylidenexanthen-9-yl]benzoate
    • 9-(2,5-Dicarboxyphenyl)-3,6-bis(dimethylamino)xanthylium
    • N,N,N',N'-Tetramethyl-6-carboxyrhodamine
    • N,N,N′,N′-Tetramethyl-6-carboxyrhodamine
    • 6-TAMRA
    • DA-70294
    • PD012482
    • J-100076
    • 2-[3,6-Bis(dimethylamino)xanthylium-9-yl]-4-carboxybenzoate
    • COCMHKNAGZHBDZ-UHFFFAOYSA-N
    • MFCD01073638
    • 2814525-94-3
    • 4-carboxy-2-[6-(dimethylamino)-3-(dimethyliminiumyl)-3H-xanthen-9-yl]benzoate
    • HY-15943
    • EN300-20239123
    • DTXCID90327359
    • AKOS026673955
    • 91809-67-5
    • SY078324
    • 6-TAMRA Acid
    • 2-(3,6-Bis(dimethylamino)xanthylium-9-yl)-4-carboxybenzoate
    • 6-CTMR
    • 6-Carboxytetramethylrhodamine, BioReagent, suitable for fluorescence, >=90% (HPLC)
    • 6-carboxy-tetramethylrhodamine
    • 9-(2,5-dicarboxyphenyl)-3,6-bis(dimethylamino)-xanthylium, inner salt
    • SCHEMBL25343641
    • BS-17838
    • F12263
    • LCZC106
    • DTXSID80376331
    • 6-Carboxytetramethyl Rhodamine, 90%
    • +Expand
    • MFCD31923282
    • COCMHKNAGZHBDZ-UHFFFAOYSA-N
    • 1S/C25H22N2O5/c1-26(2)15-6-9-18-21(12-15)32-22-13-16(27(3)4)7-10-19(22)23(18)20-11-14(24(28)29)5-8-17(20)25(30)31/h5-13H,1-4H3,(H-,28,29,30,31)
    • O=C(C1C(C2=C3C(C=C(N(C)C)C=C3)=[O+]C3C2=CC=C(N(C)C)C=3)=CC(C(O)=O)=CC=1)[O-]

Computed Properties

  • 430.15300
  • 1
  • 6
  • 5
  • 430.15287181g/mol
  • 32
  • 875
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 3.2
  • 92.9Ų

Experimental Properties

  • 3.72780
  • 97.05000
  • No data available
  • NA
  • No data available
  • No data available
  • DMSO: soluble
  • No data available
  • Sensitive to light and stored in air
  • 1.2310

6-TAMRA Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00GS2Q-1mg
6-Carboxytetramethylrhodamine
 91809-67-5 98%
1mg
 $4.00 2024-04-20
A2B Chem LLC
AH82082-1mg
6-Carboxytetramethylrhodamine
 91809-67-5 98%
1mg
 $4.00 2024-07-18
AAPPTec
CTZ023-100mg
6-TAMRA
 91809-67-5
100mg
 $150.00 2024-07-20
Aaron
AR00GSB2-10mg
6-Carboxytetramethylrhodamine
 91809-67-5 90%
10mg
 $12.00 2024-07-18
abcr
AB461228-25 mg
6-Carboxytetramethylrhodamine; 95%
 91809-67-5
25mg
 €145.10 2021-09-16
Ambeed
A108064-1mg
2-(3,6-Bis(dimethylamino)xanthylium-9-yl)-4-carboxybenzoate
 91809-67-5 98%
1mg
 $5.0 2024-05-30
Apollo Scientific
BIB6288-50mg
6-Carboxytetramethylrhodamine
 91809-67-5
50mg
 £70.00 2024-05-24
DC Chemicals
DC9374-100 mg
6-TAMRA
 91809-67-5 >98%
100mg
 $500.0 2022-03-01
eNovation Chemicals LLC
D565307-10mg
6-Carboxytetramethylrhodamine
 91809-67-5 97%
10mg
 $225 2022-09-05
MedChemExpress
HY-15943-5mg
6-TAMRA
 91809-67-5 98.88%
5mg
 ￥312 2024-04-16

6-TAMRA Synthesis

Synthetic Circuit 1

552-30-7 552-30-7
99-07-0 99-07-0
91809-67-5 91809-67-5
91809-66-4 91809-66-4
Reaction Conditions
1.1 Catalysts: Sulfuric acid Solvents: Acetic acid ;  overnight, reflux
Reference
A fluorescence polarization activity-based protein profiling assay in the discovery of potent, selective inhibitors for human nonlysosomal glucosylceramidase
Lahav, Daniel; Liu, Bing; van den Berg, Richard J. B. H. N.; van den Nieuwendijk, Adrianus M. C. H.; Wennekes, Tom; et al, Journal of the American Chemical Society, 2017, 139(40), 14192-14197

Synthetic Circuit 2

76973-77-8 76973-77-8
99-07-0 99-07-0
91809-67-5 91809-67-5
Reaction Conditions
1.1 Solvents: Chloroform ,  Dimethylformamide ;  3 h, reflux
1.2 Reagents: Sodium hydroxide Solvents: Water ;  overnight, rt
Reference
Practical Synthesis of Isomerically Pure 5- and 6-Carboxytetramethylrhodamines, Useful Dyes for DNA Probes
Kvach, Maksim V.; Stepanova, Irina A.; Prokhorenko, Igor A.; Stupak, Aleksander P.; Bolibrukh, Dmitry A.; et al, Bioconjugate Chemistry, 2009, 20(8), 1673-1682

Synthetic Circuit 3

1378846-01-5 1378846-01-5
99-07-0 99-07-0
91809-67-5 91809-67-5
Reaction Conditions
1.1 Reagents: Oxygen Solvents: 2,2,2-Trifluoroethanol ,  Water ;  48 h, 22 °C → 80 °C
Reference
Scalable Regioselective Synthesis of Rhodamine Dyes
Dwight, Stephen J.; Levin, Sergiy, Organic Letters, 2016, 18(20), 5316-5319

Synthetic Circuit 4

1370288-13-3 1370288-13-3
91809-67-5 91809-67-5
Reaction Conditions
1.1 Catalysts: Cupric chloride Solvents: Methanol ,  Tetrahydrofuran ;  1 h, 50 °C
1.2 Reagents: Sodium hydroxide ;  30 min, 50 °C
Reference
From Spirolactam Mixtures to Regioisomerically Pure 5- and 6-Rhodamines: A Chemodosimeter-Inspired Strategy
Yu, Haibo; Xiao, Yi; Guo, Haiying, Organic Letters, 2012, 14(8), 2014-2017

6-TAMRA Raw materials

6-TAMRA Preparation Products

6-TAMRA Suppliers

Shanghai Acmec Biochemical Co.,Ltd
Audited Supplier Audited Supplier
(CAS:91809-67-5)
JI ZHI SHI JI
18117592386
3007522982@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:91809-67-5)
TANG SI LEI
15026964105
2881489226@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:91809-67-5)
A LA DING
anhua.mao@aladdin-e.com

6-TAMRA Related Literature

91809-67-5 ( 6-TAMRA ) Related Products

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
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Amadis Chemical Company Limited
(CAS:91809-67-5) 6-TAMRA
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